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Abstract

NPS-2143 hydrochloride is a potent and selective antagonist of the Calcium-Sensing
Receptor (CaSR), a G-protein-coupled receptor that plays a critical role in calcium
homeostasis.[1][2][3][4] As a "calcilytic" agent, NPS-2143 inhibits the function of the CaSR,
leading to a stimulation of parathyroid hormone (PTH) secretion.[3][5] This technical guide
provides a comprehensive overview of the in vitro characterization of NPS-2143, including its
mechanism of action, key pharmacological data, and detailed experimental protocols for its
evaluation.

Mechanism of Action

NPS-2143 acts as a negative allosteric modulator of the CaSR.[6] It binds to the
transmembrane domain of the receptor, distinct from the orthosteric binding site for
extracellular calcium (Ca2*0).[6] This allosteric binding inhibits the intracellular signaling
cascade that is normally initiated by Ca?*o binding. The primary consequence of CaSR
activation is the stimulation of phospholipase C (PLC), leading to the generation of inositol
trisphosphate (IP3) and subsequent mobilization of intracellular calcium ([Caz*]i).[1][6] CaSR
activation also inhibits adenylyl cyclase, resulting in decreased cyclic AMP (CAMP) formation.[1]
[2] By antagonizing the CaSR, NPS-2143 blocks these downstream signaling events,
effectively preventing the cellular responses to elevated extracellular calcium.[1][2]
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Quantitative Pharmacological Data

The in vitro potency and efficacy of NPS-2143 have been determined in various cellular
assays. The following tables summarize the key quantitative data for NPS-2143
hydrochloride.

Parameter Cell Line Value Reference
o HEK 293 cells

ICso (Inhibition of i

, o expressing human 43 nM [1112]
[Ca2*]i mobilization)

CaSR
ECso (Stimulation of Bovine parathyroid
, 41 nM [1][2]

PTH secretion) cells

Table 1: Potency of NPS-2143 Hydrochloride in Functional Assays

Parameter Value Reference
Molecular Weight 445.38 g/mol [4]
Formula C24H25CIN202 - HCI [4]
Solubility (DMSO) 82 mg/mL (200.52 mM) [2]
Solubility (Water) Insoluble [2]
Solubility (Ethanol) Insoluble [2]

Table 2: Physicochemical Properties of NPS-2143 Hydrochloride

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of the Calcium-Sensing Receptor and a
typical experimental workflow for characterizing a CaSR antagonist like NPS-2143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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